4-(Naphthalen-1-yl)nicotinic acid, 95%

• IUPAC Name: 4-naphthalen-1-ylpyridine-3-carboxylic acid
• InChI: InChI=1S/C16H11NO2/c18-16(19)15-10-17-9-8-14(15)13-7-3-5-11-4-1-2-6-12(11)13/h1-10H,(H,18,19)
• InChI Key: IDUBRMUFIKDDCO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C3=C(C=NC=C3)C(=O)O
• Molecular Formula: C16H11NO2
• Molecular Weight: 249.26 g/mol

Description

4-(Naphthalen-1-yl)nicotinic acid (4-NNA) is an organic compound belonging to the class of heterocyclic compounds. It is a derivative of nicotinic acid, also known as niacin, and is known to have a variety of biological activities. 4-NNA has a wide range of applications in the scientific research field, including its use as an inhibitor of enzymes and other proteins, as well as a ligand for receptors. It has also been used in the synthesis of other compounds and for the preparation of pharmaceuticals.

Scientific Research Applications

4-NNA has been used in various scientific research applications, including the study of enzyme inhibition, receptor binding, and the synthesis of other compounds. In enzyme inhibition studies, 4-NNA has been used to inhibit the activity of a variety of enzymes, including acetylcholinesterase, monoamine oxidase, and trypsin. It has also been used to study the binding of a variety of receptors, including the serotonin 5-HT2A receptor and the dopamine D2 receptor. 4-NNA has also been used in the synthesis of other compounds, including the synthesis of quinolone antibiotics.

Mechanism of Action

The mechanism of action of 4-NNA is not fully understood. However, it is thought to act as an inhibitor of enzymes by binding to the active site of the enzyme. It is also thought to act as a ligand for receptors, binding to the receptor and modulating its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-NNA are not well understood. However, it is known to have a variety of biological activities, including the inhibition of enzymes and other proteins, as well as the binding of receptors. It has also been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

The use of 4-NNA in laboratory experiments has several advantages. It is relatively inexpensive and easy to synthesize, and has a high yield. It is also a relatively stable compound, making it suitable for use in a variety of experiments. However, it is important to note that 4-NNA is a highly reactive compound, and should be handled with care in the laboratory.

Future Directions

There are a number of potential future directions for 4-NNA research. These include further studies into its mechanism of action and its biochemical and physiological effects. It could also be used in the development of new pharmaceuticals and other compounds, as well as in the synthesis of new compounds. Additionally, further studies into its use as an inhibitor of enzymes and other proteins, as well as its binding to receptors, could be conducted.

Synthesis Methods

4-NNA can be synthesized from the reaction of nicotinic acid with naphthalene in the presence of an acid catalyst. The reaction is conducted in a polar solvent such as ethanol or methanol, and the resulting product is a white solid. The yield of the reaction is typically high, up to 90%.